Cas no 1805491-04-6 (Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate)

• Product Name: Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate
• CAS No: 1805491-04-6
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 4947486
• Update Time: 2025-05-24

Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate

• Inchi： 1S/C13H14ClNO2/c1-3-11-10(8-15)6-5-9(7-14)12(11)13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： JNISXLQYOCKRRL-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C#N)C(CC)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate

Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate (CAS No. 1805491-04-6): An Overview

Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate (CAS No. 1805491-04-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of benzoates and features a unique combination of functional groups, including a cyano group, a chloromethyl group, and an ethyl ester. These functional groups contribute to its chemical versatility and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The cyano group in Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate is particularly noteworthy for its ability to participate in a wide range of chemical reactions, such as nucleophilic addition, reduction, and substitution reactions. This makes the compound an attractive starting material for the synthesis of nitriles, amides, and other nitrogen-containing compounds, which are often key intermediates in the development of pharmaceuticals and agrochemicals.

The chloromethyl group is another critical functional group in this compound. Chloromethyl groups are known for their reactivity towards nucleophiles, allowing for the introduction of various substituents through substitution reactions. This property is particularly useful in the synthesis of complex molecules where precise control over functional group placement is essential. For example, recent studies have shown that chloromethyl groups can be used to introduce biologically active moieties into drug molecules, enhancing their therapeutic efficacy.

The ethyl ester functionality in Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate adds another layer of complexity to its chemical profile. Esters are known for their stability under mild conditions but can be hydrolyzed under acidic or basic conditions to form carboxylic acids and alcohols. This property makes the compound suitable for use in controlled-release drug delivery systems, where the ester bond can be designed to break down at specific pH levels or under enzymatic catalysis.

In the context of pharmaceutical research, Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate has shown promise as a lead compound for the development of new drugs targeting various diseases. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, researchers at the University of California have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties. For example, it can be incorporated into polymer chains to enhance their mechanical strength or improve their thermal stability. This versatility has led to its use in the development of advanced materials for applications ranging from electronics to biomedical devices.

In terms of safety and handling, it is important to note that while Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate is not classified as a hazardous substance under current regulations, proper precautions should always be taken when handling any chemical compound. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The synthesis of Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of appropriate benzoic acid derivatives with ethyl alcohol followed by functional group modifications such as chlorination and cyanation. Advances in green chemistry have also led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In conclusion, Ethyl 6-chloromethyl-3-cyano-2-ethylbenzoate (CAS No. 1805491-04-6) is a versatile organic compound with significant potential across multiple fields, including pharmaceuticals, materials science, and chemical research. Its unique combination of functional groups offers a wide range of opportunities for further exploration and application development. As research continues to advance, it is likely that new uses and properties of this compound will be discovered, further solidifying its importance in the scientific community.